Cas no 2228375-01-5 (1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228375-01-5
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 6363069
• PubChem ID: 165713062
• Update Time: 2025-05-21

1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1906738
• 2228375-01-5

• Inchi： 1S/C10H7BrN2O/c11-9-5-13-2-1-8(9)10(6-12)3-7(14)4-10/h1-2,5H,3-4H2
• InChI Key： CYOVINFFBIVKEJ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 249.97418g/mol
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.8Ų

Additional information on 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carbonitrile

1-(3-Bromopyridin-4-yl)-3-Oxocyclobutane-1-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 2228375-01-5, known as 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a pyridine moiety and a cyano group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carbonitrile in drug discovery. Researchers have explored its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), which are critical in diseases like cancer, inflammation, and neurodegenerative disorders. The cyclobutane ring in the molecule contributes to its rigid structure, enhancing its binding affinity to target proteins. This property makes it an attractive candidate for developing small-molecule inhibitors with high specificity and potency.

The synthesis of 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring through cyclization reactions, followed by bromination at the 3-position to introduce the halogen substituent. The incorporation of the cyclobutane ring is achieved through a [4+0] cycloaddition reaction or other ring-closing strategies, ensuring the desired stereochemistry and regioselectivity. The final step involves the introduction of the cyano group, which enhances the molecule's electronic properties and reactivity.

In terms of applications, 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carbonitrile has shown promise in materials science as a precursor for advanced functional materials. Its ability to form stable covalent bonds with other organic and inorganic components makes it suitable for use in polymer synthesis, where it can serve as a crosslinking agent or a functional monomer. Additionally, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs), where precise control over molecular architecture is essential.

Recent advancements in computational chemistry have enabled researchers to predict the electronic and optical properties of 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carbonitrile with high accuracy. Density functional theory (DFT) calculations have revealed that the molecule exhibits strong absorption bands in the visible region of the electromagnetic spectrum, suggesting its potential use in photovoltaic devices. Furthermore, molecular dynamics simulations have provided insights into its stability under various environmental conditions, which is crucial for its application in real-world scenarios.

The toxicological profile of 1-(3-bromopyridin-4-yl)-3-Oxocyclobutane-1-Carbonitrile has also been investigated to ensure its safe handling and application. Studies conducted using in vitro models have demonstrated that the compound exhibits low cytotoxicity against human cell lines, indicating its potential as a biocompatible material. However, further research is required to fully understand its long-term effects on biological systems and environmental impact.

In conclusion, 1-(3-bromopyridin-4-yL)-3-Oxocyclobutane-l-Carbonitrile (CAS No. 2228375-l-l) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing drug discovery, materials science, and organic electronics. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in shaping future innovations in these disciplines.